4-(dimethylamino)-N'-[1-(3-methoxyphenyl)ethylidene]benzohydrazide

• Molecular Formula: C18H21N3O2
• Molecular Weight: 311.4 g/mol
• IUPAC Name: 4-(dimethylamino)-N-[(E)-1-(3-methoxyphenyl)ethylideneamino]benzamide
• InChI: InChI=1S/C18H21N3O2/c1-13(15-6-5-7-17(12-15)23-4)19-20-18(22)14-8-10-16(11-9-14)21(2)3/h5-12H,1-4H3,(H,20,22)/b19-13+
• InChI Key: IXUKFOUQLSPSBE-CPNJWEJPSA-N
• Isomeric SMILES: C/C(=N\NC(=O)C1=CC=C(C=C1)N(C)C)/C2=CC(=CC=C2)OC
• SMILES: CC(=NNC(=O)C1=CC=C(C=C1)N(C)C)C2=CC(=CC=C2)OC

Description

4-(dimethylamino)-N-[1-(3-methoxyphenyl)ethylideneamino]benzamide is an aminobenzoic acid.

Scientific Research Applications

Catalytic and Biological Activities

• A Schiff base similar to the compound was synthesized and showed potential in DNA binding, anticancer, and antimicrobial activities. It also demonstrated catechol oxidase and phenoxazinone synthase mimetic activities (El‐Gammal et al., 2021).

Antifungal Properties

• Derivatives of the compound displayed significant antifungal activity against various fungal species, with some demonstrating comparable or superior efficacy to standard antifungal agents (Malhotra et al., 2012).

Structural Analysis

• The crystal structure of a closely related compound was analyzed, revealing hydrogen bond formations and molecular configurations (Su, Gu & Lin, 2011).

Antifungal and Anticancer Potentials

• Novel derivatives of the compound were synthesized and evaluated for antifungal and anticancer activities, demonstrating promising results against several fungal species and human cancer cell lines (Illicachi et al., 2017).

Antidepressant Biochemical Profile

• A bicyclic compound structurally related to the target compound showed a neurochemical profile predictive of antidepressant activity without the side effects common to tricyclic therapy (Muth et al., 1986).

Antiamoebic Agents

• Hydrazone hybrids incorporating elements of the compound were synthesized and demonstrated potent results against Entamoeba histolytica, suggesting potential as antiamoebic agents (Inam et al., 2016).

Fluorescence Derivatization Reagent

• A benzohydrazide derivative was used as a fluorescence derivatization reagent for carboxylic acids in high-performance liquid chromatography, showing high sensitivity and selectivity (Iwata et al., 1994).

Cytotoxic and Alkylating Properties

• Certain derivatives of the compound exhibited cytotoxic effects and alkylating activity, with potential applications in cancer treatment (Budzisz et al., 2003).